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Introduction
The Cys-Arg-Glu-Lys-Ala (CREKA) pentapeptide is a linear peptide sequence identified

through phage display for its specific and high-affinity binding to fibrin-fibronectin complexes.[1]

[2] These complexes are notably overexpressed in the tumor microenvironment, at sites of

thrombosis, and in other pathological conditions, while being largely absent in healthy tissues.

[1] This specificity makes the CREKA peptide an invaluable tool in the development of

targeted therapies and diagnostic agents. By conjugating nanoparticles, imaging agents, or

therapeutic payloads to the CREKA peptide, researchers can achieve targeted delivery to

diseased tissues, thereby enhancing efficacy and reducing off-target side effects. The presence

of a cysteine residue in the CREKA sequence provides a convenient site for covalent

conjugation.[1]

These application notes provide detailed protocols for quantitative and qualitative analysis of

CREKA peptide binding to its target, utilizing common laboratory techniques such as

Fluorescence Polarization (FP) and Surface Plasmon Resonance (SPR), as well as a cell-

based binding assay.

Signaling Pathways and Targeting Mechanism
The primary described function of the CREKA peptide is not to activate a specific intracellular

signaling cascade upon binding, but rather to act as a homing agent, concentrating its
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conjugated cargo at locations where fibrin-fibronectin complexes are present. The mechanism

is one of targeted accumulation rather than signal transduction.
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CREKA Peptide Targeting Mechanism
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Fluorescence Polarization Assay Workflow

Prepare Fibrin-Fibronectin Complex

Mix Complex, FITC-CREKA, and CREKA

Prepare Serial Dilutions of CREKA

Incubate to Reach Equilibrium

Measure Fluorescence Polarization

Data Analysis (IC50/Kd Determination)
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Surface Plasmon Resonance Workflow

Immobilize Fibrinogen

Inject Fibronectin and Thrombin

Inject CREKA Peptide (Analyte)

Measure Binding Response (RU)

Regenerate Sensor Surface

Kinetic Analysis (ka, kd, KD)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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